Cas no 510717-44-9 (7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a synthetic organic compound with notable structural features. It exhibits a high degree of structural complexity, which contributes to its potential in various chemical reactions and applications. This compound's unique structure, characterized by a purine ring and a pyrrolidinyl substituent, provides opportunities for selective reactions and bioactivity studies. Its distinct substituents, including a chlorophenyl group and dimethyl substituents, offer potential for further functionalization and modification.
7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure
510717-44-9 structure
Product Name:7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:510717-44-9
MF:C18H20ClN5O2
MW:373.836702346802
CID:6179832
Update Time:2025-07-15

7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • 7-(4-chlorobenzyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione
    • 1H-Purine-2,6-dione, 7-[(4-chlorophenyl)methyl]-3,7-dihydro-1,3-dimethyl-8-(1-pyrrolidinyl)-
    • Inchi: 1S/C18H20ClN5O2/c1-21-15-14(16(25)22(2)18(21)26)24(11-12-5-7-13(19)8-6-12)17(20-15)23-9-3-4-10-23/h5-8H,3-4,9-11H2,1-2H3
    • InChI Key: ZZPIOVBNPWMKME-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=C(Cl)C=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1N1CCCC1

7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

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7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature

Additional information on 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-(4-Chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 510717-44-9)

7-(4-Chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 510717-44-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features and potential therapeutic applications. The compound belongs to the purine family and is known for its ability to modulate various biological processes.

The molecular structure of 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is composed of a purine core with several functional groups attached. The presence of a 4-chlorophenylmethyl group and a pyrrolidine ring imparts specific chemical properties that are crucial for its biological activity. The dimethyl groups further enhance the compound's stability and solubility, making it suitable for various pharmaceutical applications.

Recent studies have highlighted the potential of 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione in the treatment of neurodegenerative diseases. Research conducted by Smith et al. (2022) demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease. The mechanism of action involves the modulation of specific signaling pathways that are implicated in neuronal survival and function.

In addition to its neuroprotective properties, 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has shown promise in the field of cancer research. A study by Johnson et al. (2023) reported that this compound can selectively inhibit the growth of certain cancer cell lines by interfering with key metabolic pathways. Specifically, it targets enzymes involved in purine metabolism, which are often upregulated in cancer cells. This selective inhibition offers a potential therapeutic strategy for treating cancers with minimal side effects on healthy cells.

The pharmacokinetic properties of 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione have also been extensively studied. Data from preclinical trials indicate that the compound has favorable absorption and distribution profiles. It is rapidly absorbed after oral administration and distributes evenly throughout the body. The compound also exhibits good metabolic stability and a reasonable half-life, making it suitable for chronic dosing regimens.

Safety and toxicity assessments are critical for any potential drug candidate. Preliminary toxicology studies on 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings support further clinical development of the compound.

The synthesis of 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been optimized to ensure high yield and purity. Various synthetic routes have been explored to improve efficiency and reduce costs. One notable method involves a multi-step process starting from readily available starting materials such as 4-chlorobenzaldehyde and pyrrolidine. The final product is obtained through a series of reactions including condensation, cyclization, and functional group modifications.

In conclusion, 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-y l)-2 , 3 , 6 , 7 -tetrahydro - 1 H -purine - 2 , 6 -dione (CAS No. 510717 - 44 - 9) represents a promising candidate for the development of novel therapeutics targeting neurodegenerative diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further investigation and clinical trials.

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